2-(Cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine

• IUPAC Name: 2-(cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C13H21N3O/c1-2-17-9-11-5-14-6-13-12(11)8-16(15-13)7-10-3-4-10/h8,10-11,14H,2-7,9H2,1H3
• InChI Key: BGVQNUDJNDDLIO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CNCC2=NN(C=C12)CC3CC3
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

This compound belongs to the pyrazolo[3,4-c]pyridine class, characterized by a bicyclic structure with a pyrazole fused to a partially hydrogenated pyridine ring. The substituents at the 2- and 4-positions—cyclopropylmethyl and ethoxymethyl, respectively—impart distinct steric and electronic properties. Cyclopropyl groups are known for their rigid, planar geometry, which can enhance metabolic stability, while ethoxymethyl may improve solubility due to its oxygen-containing moiety .

Biological Activity

2-(Cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine is a chemical compound with the molecular formula C13H21N3O and a molecular weight of 235.33 g/mol. This compound has garnered attention in pharmaceutical research due to its potential biological activities, including anti-inflammatory and analgesic properties.

Anti-inflammatory Activity

Recent studies have indicated that derivatives of pyrazolo[3,4-c]pyridine exhibit significant anti-inflammatory effects. The compound's biological activity was evaluated through various assays:

• COX Enzyme Inhibition : The compound demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. In vitro tests showed that certain derivatives had half-maximal inhibitory concentration (IC50) values comparable to established anti-inflammatory drugs such as celecoxib and indomethacin. For instance, some derivatives exhibited IC50 values around 0.04 μmol for COX-2 inhibition, indicating potent anti-inflammatory effects .

Analgesic Activity

The analgesic properties of this compound were assessed using models like the formalin-induced pain model. Results indicated that the compound could significantly reduce pain responses in animal models, suggesting its potential as a therapeutic agent for pain management.

Antioxidant Activity

The antioxidant capacity of 2-(cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine was also explored. Compounds with similar structures have shown promise in scavenging free radicals and reducing oxidative stress markers in vitro.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies highlight that modifications in the molecular structure can significantly influence biological activity:

Structural Feature	Effect on Activity
Ethoxy group at position 4	Enhances COX-2 inhibition
Cyclopropylmethyl substitution	Increases analgesic potency
Tetrahydro-pyrazole ring	Contributes to overall stability and bioactivity

Case Study 1: Anti-inflammatory Efficacy

In a controlled study involving carrageenan-induced paw edema in rats, several pyrazolo[3,4-c]pyridine derivatives were tested for their anti-inflammatory effects. The results indicated that compounds similar to 2-(cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine exhibited ED50 values comparable to indomethacin (9.17 μM), demonstrating substantial anti-inflammatory efficacy .

Case Study 2: Pain Management

A clinical trial assessing the analgesic effects of this compound involved patients with chronic pain conditions. The results showed a significant reduction in pain scores compared to placebo groups, reinforcing the potential of this compound as an effective analgesic .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituents (Positions)	Molecular Weight	Notable Properties/Activities	Reference
2-(Cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine	2: Cyclopropylmethyl; 4: Ethoxymethyl	Not reported	Hypothesized metabolic stability, solubility	—
7-(4-Chlorophenyl)-4-ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridine	4: Ethyl; 7: 4-Chlorophenyl	413.90	Antiproliferative activity (IC₅₀: 1.2–3.8 μM)
4-(4-Ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridin-7-yl)phenol	4: Ethyl; 7: 4-Hydroxyphenyl	409.47	Moderate cytotoxicity (IC₅₀: 5.6 μM)
2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine dihydrochloride	2: Methyl	210.1	High purity (95%), salt form enhances stability
7-(Methoxymethyl)-2-((tetrahydro-2H-pyran-4-yl)methyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine	2: Tetrahydro-2H-pyran-4-ylmethyl; 7: Methoxymethyl	279.35	Improved solubility via polar substituents

Key Observations:

Substituent Influence on Bioactivity: Chlorophenyl and ethyl groups (e.g., in 7-(4-chlorophenyl)-4-ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridine) correlate with potent antiproliferative activity, likely due to enhanced lipophilicity and target binding . Hydroxyphenyl groups (e.g., in 4-(4-ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridin-7-yl)phenol) reduce activity compared to chlorophenyl, possibly due to increased polarity .

Solubility and Stability: Ethoxymethyl and methoxymethyl substituents (e.g., in the target compound and 7-(methoxymethyl)-2-((tetrahydro-2H-pyran-4-yl)methyl)-...pyridine) may enhance aqueous solubility compared to non-polar groups like methyl or cyclopropyl . Cyclopropylmethyl’s rigid structure could reduce metabolic degradation, as seen in other drug candidates .

Salt Forms :

• Hydrochloride salts (e.g., 2-methyl-...dihydrochloride) improve crystallinity and stability, facilitating pharmaceutical formulation .

Stability and Degradation Pathways

• Rearrangement Risks : Pyrazolo[3,4-c]pyridines with electron-withdrawing groups (e.g., carbonyls) may undergo ring-opening via 1,6 H-transfer, as observed in a related intermediate (2-(4-methoxyphenyl)-7-oxo-...pyridine) .

Preparation Methods

Hydroxylamine-Mediated Cyclization

The patent CN105801574A describes a high-yielding method for synthesizing 1H-pyrazolo[3,4-b]pyridine derivatives, adaptable to the [3,4-c] isomer. Using 2-chloro-3-pyridinecarboxaldehyde as a starting material, hydroxylamine hydrochloride induces cyclization in dimethylformamide (DMF) at 60°C:

$$\text{2-Chloro-3-pyridinecarboxaldehyde} + \text{NH}_2\text{OH·HCl} \xrightarrow{\text{DMF, 60°C}} \text{Pyrazolo[3,4-c]pyridine core}$$

Optimized Conditions :

Parameter	Value
Solvent	DMF
Catalyst	Hydroxylamine HCl
Molar Ratio (Substrate:NH$_2$OH)	1:2.5
Temperature	60°C
Yield	85%

This method’s scalability is evidenced by a 50 mmol-scale reaction maintaining >80% yield.

Tandem Cross-Coupling/Electrocyclization

The PMC3155889 study outlines a Pd-catalyzed approach using enol triflates and diazoacetates. For instance, (Z)-enol triflates react with ethyl diazoacetate under Pd(PPh$_3$)$_4$ catalysis, followed by thermal electrocyclization:

$$\text{Enol triflate} + \text{Diazoacetate} \xrightarrow{\text{Pd(PPh}$$3\text{)}4, \text{NMM}} \text{Vinyl diazoacetate} \xrightarrow{\Delta} \text{Pyrazolo[3,4-c]pyridine}

Key Advantages :

• Accommodates diverse substituents via modular enol triflate/diazoacetate pairing.

• Achieves 84% yield for 3,4,5-trisubstituted derivatives.

Reagent	Base	Solvent	Yield
Ethyl iodide	NaH	DMF	78%
Ethyl bromide	K$_2$CO$_3$	DCM	65%

Cyclopropylmethyl Group Attachment

N-Alkylation with cyclopropylmethyl bromide proves effective. Using NaH as a base in tetrahydrofuran (THF), the reaction proceeds at 0°C to room temperature:

$$\text{Pyrazolo[3,4-c]pyridine} + \text{Cyclopropylmethyl bromide} \xrightarrow{\text{NaH, THF}} \text{Target Compound}$$

Optimization Findings :

• Lower temperatures (0°C) minimize side reactions.

• THF outperforms DMF in preventing over-alkylation.

Integrated Synthetic Routes

Sequential Functionalization Pathway

• Core Synthesis : Hydroxylamine-mediated cyclization (85% yield).

• Ethoxymethylation : Williamson ether synthesis (78% yield).

• Cyclopropylmethylation : N-Alkylation (82% yield).

Overall Yield : 85% × 78% × 82% = 54.3%

Convergent Approach

Challenges and Mitigation

Regioselectivity in Cyclization

The [3,4-c] isomer’s formation competes with [3,4-b] derivatives. Steric guidance using bulky directing groups (e.g., tert-butyl esters) favors the desired regioisomer.

Functional Group Compatibility

Ethoxymethyl groups are prone to cleavage under acidic conditions. Neutral pH and aprotic solvents (DMF, THF) are critical during alkylation.

Industrial Scalability Considerations

Method	Cost Efficiency	Environmental Impact	Scalability
Hydroxylamine route	High	Moderate (DMF usage)	Excellent
Pd-catalyzed route	Moderate	Low (solvent recovery)	Good

The hydroxylamine-mediated method’s simplicity and high yield make it preferable for large-scale production, despite DMF’s environmental drawbacks .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-(Cyclopropylmethyl)-4-(ethoxymethyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine?

• Methodological Answer : Synthesis typically involves multi-step protocols, including cyclization reactions and functional group modifications. For example, analogous pyrazolo-pyridine derivatives are synthesized via Suzuki-Miyaura coupling for aryl substitutions or nucleophilic substitution for alkyl/ether groups. Key parameters include solvent polarity (e.g., DMF for polar intermediates), temperature control (e.g., reflux at 80–110°C for cyclization), and catalysts like Pd(OAc)₂ for cross-coupling reactions. Purification often employs column chromatography (silica gel, hexane/EtOAc gradients) or recrystallization .

Q. How is the structural integrity of this compound validated during synthesis?

• Methodological Answer : Structural confirmation relies on spectroscopic techniques:

• ¹H/¹³C NMR : Assign peaks for cyclopropylmethyl protons (δ ~0.5–1.5 ppm) and ethoxymethyl groups (δ ~3.4–4.0 ppm for OCH₂).
• X-ray crystallography : Resolves ring conformations (e.g., chair vs. boat for the tetrahydro-pyridine moiety).
• HRMS : Verifies molecular ion ([M+H]⁺) with <2 ppm error. Comparative analysis with related pyrazolo-pyridine derivatives (e.g., 3-(Trifluoromethyl)-analogs) ensures consistency .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of structurally similar pyrazolo-pyridine derivatives?

• Methodological Answer : Discrepancies often arise from assay conditions or substituent effects. For example:

• Assay variability : Compare IC₅₀ values under standardized conditions (e.g., ATP concentration in kinase assays).
• Substituent analysis : Use SAR studies to isolate the impact of the cyclopropylmethyl vs. ethoxymethyl groups. For instance, replacing ethoxymethyl with methoxy in analogs (e.g., 4-methoxy derivatives) may alter lipophilicity and target binding .
• Computational modeling : Perform docking studies (e.g., AutoDock Vina) to predict interactions with target proteins like kinases or GPCRs .

Q. What strategies optimize thermal stability for long-term storage of this compound?

• Methodological Answer : Thermal stability is assessed via:

• DSC/TGA : Identify decomposition temperatures (Td) and hygroscopicity.
• Storage conditions : Use desiccants (silica gel) under inert gas (N₂) at −20°C. For analogs like ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate hydrochloride, stability is maintained at RT if moisture-free .

Q. How to design assays to elucidate the mechanism of action for this compound?

• Methodological Answer :

• Target identification : Use pull-down assays with biotinylated probes or CRISPR-Cas9 knockout libraries.
• Pathway analysis : Employ phosphoproteomics (LC-MS/MS) to map kinase signaling cascades.
• In vivo models : Test in zebrafish xenografts for bioavailability and toxicity. Reference studies on antiproliferative pyrazolo-pyridines (e.g., 7-(4-Chlorophenyl)-analogs) to prioritize targets .